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Introduction
Armstrong's acid, known systematically as naphthalene-1,5-disulfonic acid, is a versatile

organic compound with significant applications in various scientific and industrial fields. First

described by Henry Edward Armstrong, this naphthalenedisulfonic acid isomer is a strong acid

that typically crystallizes as a tetrahydrate.[1] Its unique chemical properties, including its

fluorescence and reactivity, make it a valuable intermediate in the synthesis of dyes, a

component in the preparation of pharmaceuticals, and a tool in analytical chemistry. This

technical guide provides an in-depth overview of the chemical properties of Armstrong's acid,

including detailed experimental protocols and spectroscopic data, to support its application in

research and development.

Chemical and Physical Properties
Armstrong's acid is a colorless, crystalline solid that is soluble in water and alcohol but

practically insoluble in ether.[2] It is a strong acid, a characteristic attributed to the two electron-

withdrawing sulfonic acid groups attached to the naphthalene core.[1] Key physical and

chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Armstrong's Acid
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Property Value Reference(s)

IUPAC Name
Naphthalene-1,5-disulfonic

acid
[3]

Synonyms
Armstrong's acid, 1,5-

Naphthalenedisulfonic acid
[3][4]

CAS Number 81-04-9 [4]

Chemical Formula C₁₀H₈O₆S₂ [4]

Molecular Weight 288.30 g/mol [3]

Appearance

Colorless to off-white or

pinkish-white crystals or

powder

[1][5]

Melting Point 240-245 °C (anhydrous) [4]

Solubility
Soluble in water and alcohol;

practically insoluble in ether
[2]

pKa (predicted) -0.60 ± 0.40 [4]

Density 1.704 g/cm³ [6]

Synthesis
The primary method for the synthesis of Armstrong's acid is the disulfonation of naphthalene

using oleum (fuming sulfuric acid).[1] The reaction conditions can be controlled to favor the

formation of the 1,5-isomer.

Experimental Protocol: Synthesis of Naphthalene-1,5-
disulfonic Acid
Materials:

Refined Naphthalene

20% Oleum (fuming sulfuric acid)
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65% Oleum (fuming sulfuric acid)

Water

Ice

Procedure:

In a suitable reaction vessel equipped with a stirrer and a cooling bath, mix naphthalene with

20% oleum at a temperature between 20-35 °C.[4]

Gradually and alternately add 65% oleum and more naphthalene to the reaction mixture,

maintaining the temperature control.[4]

After the additions are complete, heat the mixture at 55 °C for 6 hours.[4]

Carefully add the reaction mixture to water.

Precipitate the product as the free acid by cooling the aqueous solution.[4]

Isolate the precipitated Armstrong's acid by filtration. The typical yield is approximately 53%.

[4]

Workflow for the Synthesis of Armstrong's Acid:

Naphthalene

Sulfonation
(20-35°C, then 55°C for 6h)

20% & 65% Oleum

Addition to Water Cooling Filtration Armstrong's Acid

Click to download full resolution via product page

Synthesis of Armstrong's Acid Workflow

Chemical Reactivity
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Armstrong's acid undergoes several characteristic reactions, primarily involving the sulfonic

acid groups and the aromatic naphthalene ring.

Formation of Naphthalene-1,5-disulfonyl Chloride
The sulfonic acid groups can be converted to sulfonyl chlorides, which are important

intermediates for further derivatization.

Experimental Protocol: Preparation of Naphthalene-1,5-disulfonyl Chloride

Materials:

Disodium salt of naphthalene-1,5-disulfonic acid (dried)

Phosphorus pentachloride (PCl₅)

Chloroform

Water

Procedure:

In a round-bottomed flask, place a mixture of finely divided phosphorus pentachloride (1

mole) and the dried disodium salt of naphthalene-1,5-disulfonic acid (0.4 mole).

Heat the mixture in an oil bath at 110 °C for 1 hour.

Remove the phosphorus oxychloride byproduct by heating on a steam cone under vacuum

for 2 hours.

Pulverize the dry cake and transfer it to a beaker.

Add distilled water and chloroform to the beaker and heat to boiling with vigorous stirring.

Separate the hot layers using a separatory funnel.

The chloroform solution is heated to boiling and filtered.

Concentrate the chloroform solution and cool in an ice bath to crystallize the product.
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Collect the naphthalene-1,5-disulfonyl chloride by filtration. The yield is typically 65-88%.

Hydrolysis to 1,5-Dihydroxynaphthalene
Fusion of Armstrong's acid with a strong base, followed by acidification, yields 1,5-

dihydroxynaphthalene, a valuable precursor for dyes and other organic compounds.[6]

Experimental Protocol: Synthesis of 1,5-Dihydroxynaphthalene

Materials:

Disodium salt of naphthalene-1,5-disulfonic acid

Sodium hydroxide (NaOH)

Sulfuric acid (H₂SO₄)

Water

Procedure:

Subject the disodium salt of naphthalene-1,5-disulfonic acid to alkaline pressure hydrolysis

with an excess of sodium hydroxide at temperatures ranging from 270° to 290° C and under

a pressure of 14 to 20 bar. A molar ratio of NaOH to the disodium salt of at least 12:1 is

recommended.

After the reaction is complete, dilute the reaction mixture with water.

Acidify the solution with sulfuric acid to precipitate the 1,5-dihydroxynaphthalene.

Filter the product, wash with hot water, and dry in vacuo. This process can yield up to 96.6%

of the theoretical amount.

Nitration
Nitration of Armstrong's acid introduces nitro groups onto the naphthalene ring, which can then

be reduced to amino groups, leading to a variety of dye intermediates. The nitration typically

occurs at the 3- and 8-positions.
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General Reaction Pathway for Key Reactions of Armstrong's Acid:

Armstrong's Acid
(Naphthalene-1,5-disulfonic acid)

Naphthalene-1,5-disulfonyl Chloride

PCl₅

1,5-Dihydroxynaphthalene

1. NaOH (fusion)
2. H⁺

3-Nitronaphthalene-1,5-disulfonic acid

HNO₃, H₂SO₄

Click to download full resolution via product page

Key Reactions of Armstrong's Acid

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Armstrong's acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Disodium Salt in DMSO-d₆): The proton NMR spectrum of the disodium salt of

Armstrong's acid in DMSO-d₆ shows distinct signals for the aromatic protons.

Table 2: ¹H NMR Data for Disodium Naphthalene-1,5-disulfonate

Chemical Shift
(ppm)

Multiplicity Assignment Reference(s)

8.886 d H-4, H-8 [7]

7.979 d H-2, H-6 [7]

7.458 t H-3, H-7 [7]
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¹³C NMR: The carbon NMR spectrum provides information about the carbon skeleton of the

molecule.

Table 3: ¹³C NMR Data for Naphthalene-1,5-disulfonic acid

Chemical Shift (ppm) Assignment Reference(s)

143.5 C-1, C-5

131.5 C-4a, C-8a

129.0 C-3, C-7

125.5 C-4, C-8

124.0 C-2, C-6

(Note: Specific peak

assignments may vary slightly

depending on the solvent and

reference standard used. The

provided data is a

representative example.)

Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of naphthalene-1,5-disulfonate shows characteristic absorption bands in

the ultraviolet region, arising from π-π* electronic transitions within the aromatic system. The

spectrum is influenced by the solvent and the concentration.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Armstrong's acid exhibits characteristic absorption bands corresponding

to the various functional groups present in the molecule.

Table 4: Key FTIR Absorption Bands for Armstrong's Acid
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Wavenumber (cm⁻¹) Assignment

~3400 (broad)
O-H stretching (sulfonic acid and water of

hydration)

~1600 C=C stretching (aromatic ring)

~1200 S=O stretching (sulfonic acid)

~1040 S-O stretching (sulfonic acid)

~780 C-H out-of-plane bending

(Note: These are approximate values and can

vary based on the sample preparation and

instrument.)

Applications in Drug Development
The disodium salt of Armstrong's acid is utilized as a divalent counterion for the formation of

salts with basic drug compounds. This can be an alternative to more common salts like

mesylate or tosylate, potentially offering advantages in terms of solubility, stability, and

bioavailability of the active pharmaceutical ingredient.

Conclusion
Armstrong's acid is a foundational chemical with a rich history and a wide array of applications.

Its synthesis and reactivity are well-established, providing a platform for the creation of diverse

and complex molecules. The detailed chemical properties, experimental protocols, and

spectroscopic data presented in this guide are intended to serve as a valuable resource for

researchers, scientists, and drug development professionals, facilitating its effective use in their

respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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